Cas no 356068-84-3 (1H-Pyrrole-2-carboxylic acid, 4-benzoyl-3,5-dimethyl-)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 4-benzoyl-3,5-dimethyl-
• CAS No: 356068-84-3
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 1471804
• Update Time: 2024-08-24

1H-Pyrrole-2-carboxylic acid, 4-benzoyl-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-benzoyl-3,5-dimethyl-

• Inchi： 1S/C14H13NO3/c1-8-11(9(2)15-12(8)14(17)18)13(16)10-6-4-3-5-7-10/h3-7,15H,1-2H3,(H,17,18)
• InChI Key： OATIKJUTQNHBSE-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(=O)C2=CC=CC=C2)C(C)=C1C(O)=O

Computed Properties

• Exact Mass: 243.08959

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Melting Point: 194 °C (decomp)
• Boiling Point: 420.2±45.0 °C(Predicted)
• PSA: 70.16
• pka: 4.80±0.50(Predicted)